Cas no 68498-47-5 (Pyrimidine,4,6-dichloro-2-(ethylthio)-)

• Product Name: Pyrimidine,4,6-dichloro-2-(ethylthio)-
• CAS No: 68498-47-5
• MF: C₆H₆Cl₂N₂S
• MW: 209.096237659454
• CID: 527712
• PubChem ID: 256231
• Update Time: 2025-04-19

Pyrimidine,4,6-dichloro-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,6-dichloro-2-(ethylthio)-
• 4,6-dichloro-2-ethylsulfanylpyrimidine
• SCHEMBL22142948
• DTXSID50292458
• NSC-82770
• NSC82770
• 68498-47-5
• NCIOpen2_004261

• Inchi： 1S/C6H6Cl2N2S/c1-2-11-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3
• InChI Key： HXYSCNATUVDRMT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SCC)Cl

Computed Properties

• Exact Mass: 207.9628748g/mol
• Monoisotopic Mass: 207.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.1Ų